Cas no 923977-18-8 (5,7-Dibromo-1-indanone)

• Product Name: 5,7-Dibromo-1-indanone
• CAS No: 923977-18-8
• MF: C₉H₆Br₂O
• MW: 289.951341152191
• MDL: MFCD11707100
• CID: 1972098
• PubChem ID: 329764630
• Update Time: 2024-10-26

5,7-Dibromo-1-indanone Chemical and Physical Properties

Names and Identifiers

• 5,7-dibromo-2,3-dihydroinden-1-one
• 5,7-bis(bromanyl)-2,3-dihydroinden-1-one
• A844222
• 1H-Inden-1-one, 5,7-dibromo-2,3-dihydro-
• 5,7-dibromo-2,3-dihydro-1H-inden-1-one
• 5,7-dibromo-indan-1-one
• AGN-PC-00RXC4
• 5,7-Dibromo-1-indanone
• QC-9727
• 5,7-Dibromoindan-1-one
• DTXSID90581297
• MFCD11707100
• 923977-18-8
• 5,7-Dibromo-1-indanone, 97%
• 5,7-dibromoindan-1-one;5,7-DIBROMO-1-INDANONE
• CS-0187087
• YLB97718
• DS-10015
• AKOS025403202

• MDL： MFCD11707100
• Inchi： 1S/C9H6Br2O/c10-6-3-5-1-2-8(12)9(5)7(11)4-6/h3-4H,1-2H2
• InChI Key： WLRPGDOWFWBUAE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1C(CC2)=O)Br

Computed Properties

• Exact Mass: 289.87649g/mol
• Monoisotopic Mass: 287.87854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 143-147 °C

5,7-Dibromo-1-indanone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones